Cas no 5703-61-7 (3-(1,3-dioxaindan-5-yl)propanenitrile)

• Product Name: 3-(1,3-dioxaindan-5-yl)propanenitrile
• CAS No: 5703-61-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD09744605
• CID: 2667273
• PubChem ID: 11084388
• Update Time: 2025-06-07

3-(1,3-dioxaindan-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanenitrile
• 3-(1,3-dioxaindan-5-yl)propanenitrile
• SCHEMBL8249225
• EN300-1997090
• 3-(1,3-benzodioxol-5-yl)-propionitrile
• AKOS006332267
• 5703-61-7
• 3-(1,3-benzodioxol-5-yl)propanenitrile

• MDL： MFCD09744605
• Inchi： 1S/C10H9NO2/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6H,1-2,7H2
• InChI Key： WCEKXUNMOYEMDZ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CCC#N

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(1,3-dioxaindan-5-yl)propanenitrile

Introduction to 3-(1,3-dioxaindan-5-yl)propanenitrile (CAS No. 5703-61-7)

3-(1,3-dioxaindan-5-yl)propanenitrile, with the CAS number 5703-61-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxaindan ring and a cyano group, making it a valuable building block for the synthesis of more complex molecules. The following sections will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(1,3-dioxaindan-5-yl)propanenitrile.

Chemical Properties

3-(1,3-dioxaindan-5-yl)propanenitrile is a colorless liquid with a molecular formula of C₁₁H₁₂O₂N. Its molecular weight is approximately 194.22 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The presence of the cyano group imparts unique reactivity to the molecule, making it an excellent precursor for various chemical transformations. Additionally, the dioxaindan ring provides structural rigidity and stability, which are crucial for its use in synthetic chemistry.

Synthesis Methods

The synthesis of 3-(1,3-dioxaindan-5-yl)propanenitrile has been extensively studied and optimized over the years. One of the most common methods involves the reaction of 5-hydroxyindanone with acrylonitrile in the presence of a base such as potassium carbonate. This reaction typically proceeds via a Michael addition followed by an intramolecular cyclization to form the dioxaindan ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes using catalysts like palladium and copper complexes.

Biological Activities

3-(1,3-dioxaindan-5-yl)propanenitrile has shown promising biological activities in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of aldose reductase, an enzyme implicated in diabetic complications such as neuropathy and retinopathy. Additionally, preliminary data suggest that 3-(1,3-dioxaindan-5-yl)propanenitrile may have anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Potential Applications

The unique chemical properties and biological activities of 3-(1,3-dioxaindan-5-yl)propanenitrile make it a promising candidate for various applications in drug discovery and development. In the pharmaceutical industry, this compound is being explored as a lead molecule for the development of new drugs targeting metabolic disorders and inflammatory diseases. Moreover, its structural features make it an attractive scaffold for the design of more potent and selective inhibitors.

Beyond pharmaceutical applications, 3-(1,3-dioxaindan-5-yl)propanenitrile has potential uses in materials science and chemical synthesis. Its ability to undergo selective chemical transformations makes it a valuable intermediate for the synthesis of polymers and other functional materials. Recent studies have also explored its use as a ligand in coordination chemistry, where it can form stable complexes with transition metals.

Current Research Trends

The ongoing research on 3-(1,3-dioxaindan-5-yl)propanenitrile is focused on optimizing its biological activity and expanding its application scope. One area of active investigation is the development of prodrugs based on this compound to improve its pharmacokinetic properties and enhance its therapeutic efficacy. Additionally, efforts are being made to understand the mechanism of action at a molecular level using advanced techniques such as X-ray crystallography and computational modeling.

In conclusion, 3-(1,3-dioxaindan-5-yl)propanenitrile (CAS No. 5703-61-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure and biological activities make it an important molecule for further exploration and development in various fields.